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Compound of Interest

Compound Name: 5-Methylfurfuryl alcohol

Cat. No.: B021186 Get Quote

An In-Depth Technical Guide to 5-Methylfurfuryl Alcohol

Introduction
5-Methylfurfuryl alcohol, a furan derivative, is an organic compound with the chemical

formula C₆H₈O₂.[1] It is recognized for its sweet, caramel-like aroma and is utilized as a

flavoring agent in the food industry.[2] This compound naturally occurs in various sources,

including cultivated tobacco and barrel-aged wines.[1] In the realm of chemical synthesis, it

serves as a valuable intermediate. The primary route for its formation is through the reduction

of 5-methylfurfural, a compound derivable from cellulose.[1][3] This guide provides a

comprehensive overview of its chemical identity, physicochemical properties, and a detailed

experimental protocol for its synthesis, tailored for researchers and professionals in drug

development and chemical sciences.

Chemical Identification
IUPAC Name: (5-methylfuran-2-yl)methanol[1][2]

CAS Number: 3857-25-8[1][2]

Synonyms: 5-Methyl-2-furanmethanol, (5-Methyl-2-furyl)methanol[2]

Physicochemical Properties
The following table summarizes the key quantitative data for 5-Methylfurfuryl alcohol.
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Property Value Source

Molecular Formula C₆H₈O₂ [1][2][4]

Molecular Weight 112.13 g/mol [2]

Appearance Colorless to pale yellow liquid [2][5]

Density 1.082 - 1.088 g/cm³ at 20°C [1][2]

Boiling Point 177 - 178.5 °C at 760 mmHg [4][5]

Flash Point 61.7 - 61.8 °C [4][5]

Refractive Index 1.4835 - 1.490 at 20°C [2][4][5]

Solubility Soluble in water and ethanol [2][5]

Vapor Pressure 0.647 mmHg at 25°C [4]

XLogP3 0.5 [4]

Synthesis Pathway and Experimental Protocol
The most common laboratory synthesis of 5-Methylfurfuryl alcohol involves the reduction of

5-methylfurfural.[1] This transformation can be efficiently achieved using a reducing agent such

as lithium aluminum hydride (LiAlH₄).[1][6]
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Caption: Synthesis of 5-Methylfurfuryl alcohol via reduction of 5-methylfurfural.
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Detailed Experimental Protocol: Reduction of 5-
Methylfurfural
This protocol outlines the synthesis of 5-Methylfurfuryl alcohol from 5-methylfurfural using

lithium aluminum hydride.

Materials:

5-Methylfurfural

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether

15% Sodium hydroxide solution

Anhydrous sodium sulfate

Round-bottom flask

Dropping funnel

Reflux condenser

Ice bath

Magnetic stirrer

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, dropping

funnel, and a reflux condenser, a suspension of lithium aluminum hydride in anhydrous

diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon). The flask is

cooled in an ice bath.
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Addition of Substrate: A solution of 5-methylfurfural in anhydrous diethyl ether is added

dropwise from the dropping funnel to the stirred suspension of LiAlH₄ at a rate that maintains

a gentle reflux.[6]

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then refluxed for approximately 2 hours to ensure the reaction goes to

completion.[6]

Quenching: The reaction flask is cooled again in an ice bath. The excess LiAlH₄ is carefully

quenched by the sequential, dropwise addition of water, followed by a 15% sodium

hydroxide solution, and then more water.[6] This procedure is crucial for the safe

decomposition of the reactive reducing agent and results in the formation of granular

precipitates of aluminum and lithium salts.

Workup: The resulting precipitate is filtered off and washed with diethyl ether.[6] The ether

filtrates are combined.

Drying and Solvent Removal: The combined ether solution is dried over anhydrous sodium

sulfate. The drying agent is removed by filtration, and the solvent is subsequently removed

by rotary evaporation to yield the crude 5-Methylfurfuryl alcohol.[6]

Purification: The crude product can be purified by vacuum distillation to obtain pure 5-
Methylfurfuryl alcohol.[6]

Safety Precautions: Lithium aluminum hydride is a highly reactive and flammable solid that

reacts violently with water. All manipulations should be carried out in a fume hood, under an

inert atmosphere, and with appropriate personal protective equipment. Diethyl ether is also

highly flammable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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